![molecular formula C17H30N2O3 B6089091 1-{3-[2-(4-methylpentyl)-4-morpholinyl]-3-oxopropyl}-2-pyrrolidinone](/img/structure/B6089091.png)
1-{3-[2-(4-methylpentyl)-4-morpholinyl]-3-oxopropyl}-2-pyrrolidinone
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Overview
Description
1-{3-[2-(4-methylpentyl)-4-morpholinyl]-3-oxopropyl}-2-pyrrolidinone, also known as U-47700, is a synthetic opioid analgesic drug. It was first synthesized in the 1970s by the pharmaceutical company Upjohn, but it was never marketed for medical use. U-47700 is a potent agonist of the μ-opioid receptor, which is responsible for producing pain relief and euphoria. Due to its high potency and addictive properties, U-47700 has been classified as a Schedule I controlled substance in the United States.
Mechanism of Action
1-{3-[2-(4-methylpentyl)-4-morpholinyl]-3-oxopropyl}-2-pyrrolidinone acts as a potent agonist of the μ-opioid receptor in the brain and spinal cord. This receptor is responsible for producing pain relief, euphoria, and respiratory depression. This compound binds to the receptor and activates it, leading to the release of neurotransmitters such as dopamine and serotonin, which produce the drug's effects.
Biochemical and Physiological Effects:
This compound produces a range of biochemical and physiological effects in the body. These include pain relief, sedation, euphoria, respiratory depression, and constipation. The drug also has a high potential for addiction and dependence, which can lead to withdrawal symptoms when use is discontinued.
Advantages and Limitations for Lab Experiments
1-{3-[2-(4-methylpentyl)-4-morpholinyl]-3-oxopropyl}-2-pyrrolidinone has several advantages and limitations for use in lab experiments. Its high potency and selectivity for the μ-opioid receptor make it a useful tool for studying the pharmacology of this receptor. However, its addictive properties and potential for abuse make it unsuitable for human use and limit its usefulness in clinical research.
Future Directions
There are several future directions for research on 1-{3-[2-(4-methylpentyl)-4-morpholinyl]-3-oxopropyl}-2-pyrrolidinone. One area of interest is the development of safer and more effective opioid analgesics that do not produce the same level of addiction and dependence as this compound. Another area of research is the study of the molecular mechanisms underlying the drug's effects on the brain and spinal cord, which could lead to the development of new treatments for pain and addiction. Finally, further research is needed to understand the long-term effects of this compound use on the brain and body, as well as the potential risks associated with exposure to the drug.
Synthesis Methods
The synthesis of 1-{3-[2-(4-methylpentyl)-4-morpholinyl]-3-oxopropyl}-2-pyrrolidinone involves several steps, including the condensation of 4-methylpentanone with 3-morpholinone, followed by reduction with lithium aluminum hydride. The resulting product is then treated with acetic anhydride to form this compound. This synthesis method is complex and requires specialized equipment and expertise.
Scientific Research Applications
1-{3-[2-(4-methylpentyl)-4-morpholinyl]-3-oxopropyl}-2-pyrrolidinone has been used in scientific research to study its pharmacological effects on the central nervous system. It has been shown to produce potent analgesic and sedative effects in animal models, which may have potential therapeutic applications. However, due to its high potency and addictive properties, this compound is not suitable for human use.
properties
IUPAC Name |
1-[3-[2-(4-methylpentyl)morpholin-4-yl]-3-oxopropyl]pyrrolidin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H30N2O3/c1-14(2)5-3-6-15-13-19(11-12-22-15)17(21)8-10-18-9-4-7-16(18)20/h14-15H,3-13H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LXVJJWHULLTRHB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CCCC1CN(CCO1)C(=O)CCN2CCCC2=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H30N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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